2-Chloro-N-(3-methyl-2-oxo-1,3-benzoxazol-5-yl)propanamide

• IUPAC Name: 2-chloro-N-(3-methyl-2-oxo-1,3-benzoxazol-5-yl)propanamide
• InChI: InChI=1S/C11H11ClN2O3/c1-6(12)10(15)13-7-3-4-9-8(5-7)14(2)11(16)17-9/h3-6H,1-2H3,(H,13,15)
• InChI Key: CFZFTGGJLVQYDO-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC2=C(C=C1)OC(=O)N2C)Cl
• Molecular Formula: C11H11ClN2O3
• Molecular Weight: 254.67 g/mol

Description

Compounds like “2-Chloro-N-(3-methyl-2-oxo-1,3-benzoxazol-5-yl)propanamide” belong to a class of organic compounds known as benzoxazoles. Benzoxazoles are aromatic heterocyclic compounds with a benzene ring fused to an oxazole ring. They are used in various fields due to their diverse biological activities.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of an amine with a carboxylic acid or its derivative to form an amide bond. The specific synthesis process can vary depending on the exact structure of the compound.

Molecular Structure Analysis

The molecular structure of such compounds typically includes a benzoxazole ring, which is a fused ring structure containing a benzene ring and an oxazole ring. The exact structure can be determined using techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions of benzoxazoles can vary widely depending on their exact structure and the conditions under which they are reacted.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can be determined using various analytical techniques. These properties can include melting point, solubility, and spectral data.

Mechanism of Action

The mechanism of action of benzoxazoles can also vary widely depending on their exact structure and the biological system in which they are acting.

Safety and Hazards

The safety and hazards associated with benzoxazoles can vary widely depending on their exact structure. It’s always important to handle these compounds with care and to follow appropriate safety protocols.

Future Directions

The future directions for research on benzoxazoles could include further exploration of their biological activities and potential applications. This could involve the synthesis of new derivatives and the investigation of their properties.